N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethyl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C20H18N4O3S/c1-12-9-13(2)24(23-12)20-22-14(11-28-20)7-8-21-19(26)18-10-16(25)15-5-3-4-6-17(15)27-18/h3-6,9-11H,7-8H2,1-2H3,(H,21,26)
• InChI Key: NNAAJKLSARDSIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=CS2)CCNC(=O)C3=CC(=O)C4=CC=CC=C4O3)C
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol

Description

N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-4-oxo-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C20H18N4O3S and its molecular weight is 394.45. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Mechanistic Insights

• A study focused on the reaction mechanisms involving similar compounds, detailing the ANRORC rearrangement and confirming structures through X-ray analysis, offering insights into synthetic pathways and structural elucidations (Ledenyova et al., 2018).

Detection and Sensing Applications

• Highly Sensitive Probes : A compound with a similar structure demonstrated capabilities as a highly sensitive probe for detecting Cr3+ ions in living cells, indicating potential applications in environmental monitoring and biological research (Mani et al., 2018).

Antibacterial Applications

• Research on analogs of this compound revealed promising antibacterial activity , specifically against Staphylococcus aureus and Bacillus subtilis, highlighting its potential as a basis for developing new antibacterial agents (Palkar et al., 2017).

Novel Synthetic Pathways

• An unusual synthesis route to create 3-(2-(arylamino)thiazol-4-yl)-2H-chromen-2-ones was discovered, showcasing innovative approaches to generating structurally related compounds and potentially expanding the utility of such molecules in various scientific fields (Kavitha et al., 2018).

Ligand Applications for Receptors

• Studies on chromone–thiazole hybrids were conducted with the intention of designing potential ligands for human adenosine receptors, indicating a significant application in drug development and receptor biology research (Cagide et al., 2015).

Antimicrobial and Antioxidant Research

• Synthesis and evaluation of novel 3-methyl-2-pyrazolin-5-one derivatives showed microbial activity, providing a basis for further investigation into their use as antimicrobial and potentially antioxidant agents (Mostafa et al., 2013).